![molecular formula C5H10N2OS B2791905 N-methyl-N-(prop-2-yn-1-yl)methanesulfonoimidamide CAS No. 2029785-59-7](/img/structure/B2791905.png)
N-methyl-N-(prop-2-yn-1-yl)methanesulfonoimidamide
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Description
Synthesis Analysis
The synthesis of similar compounds, such as “N-methyl-N-(prop-2-yn-1-yl)aniline”, involves oxidation of the methyl groups, which can be used for the synthesis of other compounds . The cyclocondensation of N-(prop-2-yn-1-yl)-o-phenylenediamines with phenyl isothiocyanate leads to the formation of 1-(prop-2-yn-1-yl)-1,3-dihydro-2H-benzimidazole-2-thiones .Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied. For instance, the cyclocondensation of N-(prop-2-yn-1-yl)-o-phenylenediamines with phenyl isothiocyanate leads to the formation of 1-(prop-2-yn-1-yl)-1,3-dihydro-2H-benzimidazole-2-thiones .Mechanism of Action
Target of Action
Compounds with similar structures have been known to act as photosensitizers .
Mode of Action
N-methyl-N-(prop-2-yn-1-yl)methanesulfonoimidamide, like its structural analogs, may act as a photosensitizer . Photosensitizers are compounds that absorb light and transfer the energy to other molecules in their environment. In this case, both the starting material and the product act as photosensitizers, and singlet oxygen (1 O 2) and superoxide anion (O 2 ˙ −) are generated through energy transfer and a single electron transfer pathway .
Biochemical Pathways
The generation of reactive oxygen species like 1 o 2 and o 2 ˙ − suggests that it may influence oxidative stress pathways .
Result of Action
The generation of reactive oxygen species suggests potential oxidative stress, which can lead to various cellular responses, including cell signaling, inflammation, and apoptosis .
Action Environment
The action of this compound may be influenced by environmental factors such as light and oxygen availability, given its potential role as a photosensitizer
properties
IUPAC Name |
N-methyl-N-(methylsulfonimidoyl)prop-2-yn-1-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10N2OS/c1-4-5-7(2)9(3,6)8/h1,6H,5H2,2-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCYYFKDSXLNZSC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC#C)S(=N)(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
146.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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